2-[(2-chloro-6-fluorobenzyl)thio]-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C17H17ClFNOS/c1-2-12-6-3-4-9-16(12)20-17(21)11-22-10-13-14(18)7-5-8-15(13)19/h3-9H,2,10-11H2,1H3,(H,20,21)
• InChI Key: MEAYZGZQVZUXRI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSCC2=C(C=CC=C2Cl)F
• Molecular Formula: C17H17ClFNOS
• Molecular Weight: 337.8 g/mol

Description

2-[(2-chloro-6-fluorobenzyl)thio]-N-(2-ethylphenyl)acetamide is a chemical compound that belongs to the class of thioacetamides. It has been widely studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2-ethylphenyl)acetamide is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of cyclooxygenase-2 (COX-2) enzyme activity. COX-2 is an enzyme that is responsible for the production of prostaglandins, which are involved in the regulation of inflammation, pain, and fever.
Biochemical and Physiological Effects:
2-[(2-chloro-6-fluorobenzyl)thio]-N-(2-ethylphenyl)acetamide has been shown to exhibit potent anti-inflammatory, analgesic, and antipyretic activities in various animal models. The compound has also been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in vitro and in vivo. Additionally, 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2-ethylphenyl)acetamide has been shown to possess antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

2-[(2-chloro-6-fluorobenzyl)thio]-N-(2-ethylphenyl)acetamide has several advantages for use in lab experiments. It is a stable and easily synthesized compound that can be obtained in high purity and yield. The compound has also been extensively studied for its pharmacological properties, making it a well-characterized tool compound for scientific research. However, there are also limitations to the use of 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2-ethylphenyl)acetamide in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2-ethylphenyl)acetamide. One potential area of research is the investigation of the compound's potential use as a therapeutic agent for the treatment of cancer, diabetes, and Alzheimer's disease. Additionally, further studies are needed to fully understand the compound's mechanism of action and to identify potential targets for drug development. Finally, the development of novel synthetic routes to obtain derivatives of 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2-ethylphenyl)acetamide may also provide new tools for scientific research.
In conclusion, 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2-ethylphenyl)acetamide is a well-characterized compound that has shown potential for use in scientific research. Its pharmacological properties, including anti-inflammatory, analgesic, and antipyretic activities, make it a valuable tool compound for the study of various diseases. However, further studies are needed to fully understand its mechanism of action and to identify potential targets for drug development.

Synthesis Methods

The synthesis of 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2-ethylphenyl)acetamide involves the reaction of 2-chloro-6-fluorobenzyl chloride with 2-ethylphenylamine in the presence of sodium hydride and acetic acid. The reaction mixture is then refluxed for several hours to obtain the desired compound. The purity and yield of the compound can be improved through recrystallization and chromatography techniques.

Scientific Research Applications

2-[(2-chloro-6-fluorobenzyl)thio]-N-(2-ethylphenyl)acetamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit potent anti-inflammatory, analgesic, and antipyretic activities. The compound has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.